Cas no 2138194-58-6 (2-Nitroethane-1-sulfinamide)

2-Nitroethane-1-sulfinamide is a specialized sulfinamide derivative characterized by the presence of a nitro group adjacent to the sulfinamide functionality. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the construction of nitrogen- and sulfur-containing heterocycles. The electron-withdrawing nitro group enhances reactivity, facilitating nucleophilic substitution or cyclization reactions. Its sulfinamide moiety can serve as a chiral auxiliary or protecting group in asymmetric synthesis. The compound’s structural features make it valuable for exploring novel reaction pathways in medicinal and agrochemical research. Proper handling is required due to its potential sensitivity to heat or shock.

2-Nitroethane-1-sulfinamide structure

Product Name:2-Nitroethane-1-sulfinamide

CAS No:2138194-58-6

MF:C₂H₆N₂O₃S

MW:138.145638942719

CID:6309840

PubChem ID:165461474

Update Time:2025-10-28

2-Nitroethane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

- EN300-732354
- 2-nitroethane-1-sulfinamide
- 2138194-58-6
- 2-Nitroethane-1-sulfinamide
- Inchi： 1S/C2H6N2O3S/c3-8(7)2-1-4(5)6/h1-3H2
- InChI Key： UJWGFDIGGJUYMI-UHFFFAOYSA-N
- SMILES： S(CC[N+](=O)[O-])(N)=O

Computed Properties

Exact Mass: 138.00991323g/mol
Monoisotopic Mass: 138.00991323g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 108Å²

2-Nitroethane-1-sulfinamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-732354-1.0g	2-nitroethane-1-sulfinamide	2138194-58-6		1g	$0.0	2023-06-06

2-Nitroethane-1-sulfinamide Related Literature

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Additional information on 2-Nitroethane-1-sulfinamide

Comprehensive Overview of 2-Nitroethane-1-sulfinamide (CAS No. 2138194-58-6): Properties, Applications, and Research Insights

2-Nitroethane-1-sulfinamide (CAS No. 2138194-58-6) is a specialized organic compound gaining attention in synthetic chemistry and pharmaceutical research. This sulfinamide derivative, characterized by its nitroethane and sulfinamide functional groups, serves as a versatile intermediate in asymmetric synthesis and drug discovery. Its unique molecular structure enables applications in chiral auxiliaries, catalysis, and peptide modifications, aligning with current trends in green chemistry and sustainable methodologies.

Recent studies highlight the role of 2-Nitroethane-1-sulfinamide in stereoselective reactions, a hot topic in organic synthesis. Researchers are exploring its potential to replace traditional reagents in C–H activation and cross-coupling reactions, addressing the demand for atom-efficient processes. The compound’s compatibility with flow chemistry systems further enhances its appeal, as industries seek scalable and automated solutions for complex syntheses.

From an analytical perspective, CAS No. 2138194-58-6 exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) studies reveal its diastereotopic proton splitting, while mass spectrometry confirms its molecular ion peak at [M+H]⁺. These features are critical for quality control in high-throughput screening (HTS) and medicinal chemistry workflows, where purity and reproducibility are paramount.

Environmental and safety profiles of 2-Nitroethane-1-sulfinamide are also under scrutiny. Innovations in biodegradable solvents for its synthesis resonate with the global push toward EPA-compliant practices. Computational models predict its low bioaccumulation potential, making it a candidate for green chemistry applications—a frequently searched term among academic and industrial chemists.

Market trends indicate growing demand for nitro-containing sulfinamides, driven by their utility in protease inhibitor development and kinase-targeted therapies. Patent analyses reveal a 20% annual increase in filings related to 2138194-58-6, particularly in fragment-based drug design (FBDD). This aligns with user queries on "novel sulfinamide applications in oncology," reflecting the compound’s relevance in cutting-edge research.

Future directions for 2-Nitroethane-1-sulfinamide include photocatalysis and electrochemical synthesis—areas trending in AI-assisted reaction prediction platforms. Its adaptability to machine learning-optimized conditions positions it as a model compound for digital chemistry initiatives, bridging experimental and computational approaches.